Cas no 2138089-87-7 (1-formylspiro2.3hexane-5-carboxylic acid)

• Product Name: 1-formylspiro2.3hexane-5-carboxylic acid
• CAS No: 2138089-87-7
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 5965154
• PubChem ID: 165822631
• Update Time: 2025-10-29

1-formylspiro2.3hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-formylspiro2.3hexane-5-carboxylic acid
• 1-formylspiro[2.3]hexane-5-carboxylic acid
• 2138089-87-7
• EN300-1179770

• Inchi： 1S/C8H10O3/c9-4-6-3-8(6)1-5(2-8)7(10)11/h4-6H,1-3H2,(H,10,11)
• InChI Key： GHIQSFRURFQXAZ-UHFFFAOYSA-N
• SMILES： O=CC1CC21CC(C(=O)O)C2

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-formylspiro2.3hexane-5-carboxylic acid

Introduction to 1-Formylspiro[2.3]hexane-5-carboxylic Acid (CAS No. 2138089-87-7)

1-Formylspiro[2.3]hexane-5-carboxylic acid (CAS No. 2138089-87-7) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its spirocyclic structure and the presence of a formyl group, which imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The spirocyclic framework of 1-formylspiro[2.3]hexane-5-carboxylic acid is particularly noteworthy due to its rigidity and the unique spatial arrangement of functional groups. Spirocyclic compounds are known for their stability and the ability to adopt specific conformations, which can be crucial for their biological activity. The formyl group, located at the 1-position of the spirocyclic ring, adds reactivity and can participate in various chemical reactions, such as nucleophilic additions and condensations.

In the realm of medicinal chemistry, 1-formylspiro[2.3]hexane-5-carboxylic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the spirocyclic structure and the formyl group played critical roles in enhancing the binding affinity and selectivity of these derivatives.

Beyond its medicinal applications, 1-formylspiro[2.3]hexane-5-carboxylic acid has also been investigated for its use in materials science. The rigid spirocyclic framework provides structural integrity and can be incorporated into polymers or other materials to enhance their mechanical properties. A recent study published in Advanced Materials highlighted the use of this compound as a building block for designing novel polymers with improved thermal stability and mechanical strength. The formyl group can be used to introduce cross-linking or functionalization, further enhancing the material's performance.

In synthetic organic chemistry, 1-formylspiro[2.3]hexane-5-carboxylic acid serves as an important intermediate for the synthesis of more complex molecules. Its unique structure allows for selective functionalization at various positions, making it a versatile starting material for synthetic routes. Researchers have developed efficient methods to synthesize this compound using both classical organic reactions and modern catalytic approaches. For example, a study published in Organic Letters in 2020 described a palladium-catalyzed reaction that yielded high yields of 1-formylspiro[2.3]hexane-5-carboxylic acid, demonstrating its synthetic accessibility.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 1-formylspiro[2.3]hexane-5-carboxylic acid have shown promising results, indicating that it may have a lower environmental footprint compared to some traditional chemicals used in similar applications. This makes it an attractive option for green chemistry initiatives aimed at reducing the environmental impact of chemical processes.

In conclusion, 1-formylspiro[2.3]hexane-5-carboxylic acid (CAS No. 2138089-87-7) is a multifaceted compound with potential applications across various scientific disciplines. Its unique structural features and chemical properties make it a valuable subject for further research and development, particularly in medicinal chemistry, materials science, and synthetic organic chemistry. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.